(3-(Furan-3-yl)pyrazin-2-yl)methanamine dihydrochloride
Overview
Description
(3-(Furan-3-yl)pyrazin-2-yl)methanamine dihydrochloride, also known as FPM-dihydrochloride, is an important organic compound used in various scientific research applications. FPM-dihydrochloride is a versatile compound that can be used to synthesize a variety of compounds, including drugs, polymers, and other materials. It is also used as a catalyst in organic synthesis and as a reagent in biochemical and physiological studies.
Mechanism of Action
(3-(Furan-3-yl)pyrazin-2-yl)methanamine dihydrochloridehloride acts as a catalyst in organic synthesis and biochemical and physiological studies. It is a proton acceptor, which means that it can accept protons from other molecules, resulting in a reaction. It can also act as a proton donor, meaning that it can donate protons to other molecules, resulting in a reaction.
Biochemical and Physiological Effects
(3-(Furan-3-yl)pyrazin-2-yl)methanamine dihydrochloridehloride has been found to have a variety of biochemical and physiological effects. In biochemical studies, it has been found to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine. In physiological studies, it has been found to have an inhibitory effect on the enzyme tyrosine hydroxylase, which is involved in the synthesis of catecholamines.
Advantages and Limitations for Lab Experiments
(3-(Furan-3-yl)pyrazin-2-yl)methanamine dihydrochloridehloride has several advantages for use in lab experiments. It is a versatile compound that can be used to synthesize a variety of compounds, including drugs, polymers, and other materials. It is also relatively inexpensive and easy to obtain. However, (3-(Furan-3-yl)pyrazin-2-yl)methanamine dihydrochloridehloride also has some limitations. It is a highly reactive compound and must be handled with care. It is also not very soluble in water, so it is not suitable for use in aqueous solutions.
Future Directions
(3-(Furan-3-yl)pyrazin-2-yl)methanamine dihydrochloridehloride has a variety of potential future applications. It could be used as a catalyst in the synthesis of drugs, polymers, and other materials. It could also be used in the synthesis of heterocyclic compounds, amino acids, and peptides. Additionally, it could be used in the synthesis of novel compounds for use in biomedical and pharmaceutical research. Finally, it could be used to study the biochemical and physiological effects of drugs and other compounds.
Scientific Research Applications
(3-(Furan-3-yl)pyrazin-2-yl)methanamine dihydrochloridehloride has a wide range of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in biochemical and physiological studies, and as a starting material for the synthesis of drugs, polymers, and other materials. It is also used in the synthesis of a variety of compounds, including heterocyclic compounds, amino acids, and peptides.
properties
IUPAC Name |
[3-(furan-3-yl)pyrazin-2-yl]methanamine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O.2ClH/c10-5-8-9(12-3-2-11-8)7-1-4-13-6-7;;/h1-4,6H,5,10H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AGMNRJFKWUQXHM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC=C1C2=NC=CN=C2CN.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11Cl2N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3-(Furan-3-yl)pyrazin-2-yl)methanamine dihydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
